Cas no 875312-86-0 (Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester)
875312-86-0 structure
Product Name:Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
CAS No:875312-86-0
MF:C11H11N3O2
MW:217.223942041397
CID:1911769
PubChem ID:71412627
Update Time:2025-04-21
Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
- 3-(1H-1,2,3-triazol-1-yl)Benzoic acid ethyl ester
- ethyl 3-(triazol-1-yl)benzoate
- Ethyl 3-(1H-1,2,3-triazol-1-yl)benzoate
- DB-077001
- DTXSID10832172
- 875312-86-0
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- Inchi: 1S/C11H11N3O2/c1-2-16-11(15)9-4-3-5-10(8-9)14-7-6-12-13-14/h3-8H,2H2,1H3
- InChI Key: NZYNNVHIQVOAOR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=C(C=1)N1C=CN=N1)=O
Computed Properties
- Exact Mass: 217.085126602Da
- Monoisotopic Mass: 217.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57Ų
Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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